ethyl 4-{[(4-fluorophenyl)sulfonyl]amino}-3-methylbenzoate
Overview
Description
Ethyl 4-{[(4-fluorophenyl)sulfonyl]amino}-3-methylbenzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as Fimasartan, and it is a non-peptide angiotensin II receptor antagonist.
Mechanism of Action
Ethyl 4-{[(4-fluorophenyl)sulfonyl]amino}-3-methylbenzoate acts as a selective and competitive antagonist of angiotensin II type 1 receptor. This compound inhibits the binding of angiotensin II to its receptor, which leads to the reduction of vasoconstriction, aldosterone secretion, and blood pressure. It also has a protective effect on the cardiovascular system by reducing oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects on the body. This compound has been found to reduce blood pressure, improve endothelial function, and decrease the levels of inflammatory cytokines. It also has a protective effect on the heart by reducing oxidative stress and improving cardiac function.
Advantages and Limitations for Lab Experiments
Ethyl 4-{[(4-fluorophenyl)sulfonyl]amino}-3-methylbenzoate has several advantages for lab experiments, including its high yield synthesis method, its selective and competitive antagonist activity, and its potential applications in various fields of scientific research. However, this compound also has some limitations, including its potential toxicity, its limited solubility in water, and its potential for off-target effects.
Future Directions
There are several potential future directions for the research on Ethyl 4-{[(4-fluorophenyl)sulfonyl]amino}-3-methylbenzoate. One potential direction is to study its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to investigate its potential use in the treatment of other cardiovascular and renal diseases. Further research is also needed to explore the potential off-target effects and toxicity of this compound.
Conclusion:
In conclusion, this compound is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has shown promising results in the treatment of hypertension, cardiovascular diseases, and renal diseases. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Further research is needed to explore the potential applications and limitations of this compound.
Scientific Research Applications
Ethyl 4-{[(4-fluorophenyl)sulfonyl]amino}-3-methylbenzoate has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the treatment of hypertension, cardiovascular diseases, and renal diseases. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
ethyl 4-[(4-fluorophenyl)sulfonylamino]-3-methylbenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FNO4S/c1-3-22-16(19)12-4-9-15(11(2)10-12)18-23(20,21)14-7-5-13(17)6-8-14/h4-10,18H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEPRRQQAFQIVJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.